Cas no 1643-34-1 (2-Propenoic acid,3-(2-iodophenyl)-)
1643-34-1 structure
Product Name:2-Propenoic acid,3-(2-iodophenyl)-
CAS No:1643-34-1
MF:C9H7IO2
MW:274.055155038834
CID:218741
PubChem ID:5372934
Update Time:2025-04-19
2-Propenoic acid,3-(2-iodophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-(2-iodophenyl)-
- 2-IODOCINNAMIC ACID
- RARECHEM AL BK 0562
- 3-(2-Iodo-phenyl)acrylic acid
- 2-Propenoic acid, 3-(2-iodophenyl)-, (E)-
- 2-Iodo-cinnamic acid
- 3-(2-Iodophenyl)acrylic acid
- SBCFNNJYIXFMFS-AATRIKPKSA-N
- (2E)-3-(2-Iodophenyl)-2-propenoic acid #
- 1643-34-1
- (2E)-3-(2-iodophenyl)prop-2-enoic acid
- 2-Propenoic acid, 3-(2-iodophenyl)-(E)-
- SCHEMBL557026
- (E)-3-(2-iodophenyl)prop-2-enoic acid
- 90276-19-0
- AKOS024255688
-
- Inchi: 1S/C9H7IO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6H,(H,11,12)/b6-5+
- InChI Key: SBCFNNJYIXFMFS-AATRIKPKSA-N
- SMILES: IC1C=CC=CC=1/C=C/C(=O)O
Computed Properties
- Exact Mass: 273.94861
- Monoisotopic Mass: 273.949072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.5
Experimental Properties
- PSA: 37.3
- LogP: 2.38900
2-Propenoic acid,3-(2-iodophenyl)- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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